Cas no 631912-19-1 (3-Bromo-4-fluorobenzene-1-sulfonyl chloride)

• Product Name: 3-Bromo-4-fluorobenzene-1-sulfonyl chloride
• CAS No: 631912-19-1
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD13185363
• CID: 1025531
• PubChem ID: 21886733
• Update Time: 2025-08-05

3-Bromo-4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluorobenzene-1-sulfonyl chloride
• 3-Bromo-4-fluorobenzenesulfonyl chloride
• 3-bromo-4-fluoro-benzenesulfonyl chloride
• ACMC-209ndp
• AK-90875
• ANW-34571
• CTK8B2060
• I01-10795
• KB-235020
• BEEHKBVVTWJSRH-UHFFFAOYSA-N
• NE15686
• 4-fluoro-5-bromobenzenesulfonyl chloride
• SY042918
• ST24022735
• V7007
• 3-Bromo-4-fluorobenzene-1-sulfonyl chloride, AldrichCPR
• SCHEMBL5839980
• PB43196
• AKOS015151107
• EN300-95988
• DB-315195
• CS-W005732
• AS-18027
• 631912-19-1
• DTXSID80619457
• 3-Bromo-4-fluorobenzenesulphonyl chloride
• 3-Bromo-4-fluorobenzene-1-sulfonylchloride
• MFCD13185363

• MDL： MFCD13185363
• Inchi： 1S/C6H3BrClFO2S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3H
• InChI Key： BEEHKBVVTWJSRH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 271.87097g/mol
• Monoisotopic Mass: 271.87097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.7

Experimental Properties

• Density: 1.867±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),

3-Bromo-4-fluorobenzene-1-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Store long-term at 2-8°C